Cas no 886898-44-8 (2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886898-44-8
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 5477382
• Update Time: 2025-11-06

2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-[2-[(5-phenyl-1H-imidazol-2-yl)thio]ethyl]-
• 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C18H16FN3OS/c19-15-9-5-4-8-14(15)17(23)20-10-11-24-18-21-12-16(22-18)13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,20,23)(H,21,22)
• InChI Key： YKDHNQAKXSEJSB-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

Research Brief on 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS: 886898-44-8)

Recent studies on the compound 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS: 886898-44-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole-thioether scaffold, has garnered attention due to its versatile pharmacological properties, including potential applications in oncology and infectious disease research. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic implications.

The synthesis of 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide involves a multi-step process that leverages modern organic chemistry techniques. Recent publications have optimized the synthetic route to improve yield and purity, with particular emphasis on the formation of the imidazole-thioether linkage. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These developments are critical for ensuring reproducibility in preclinical studies.

Mechanistic studies have revealed that this compound exhibits selective inhibition of key enzymatic targets, particularly those involved in cellular signaling pathways. For instance, preliminary data suggest its interaction with protein kinases implicated in cancer progression, making it a potential lead for kinase inhibitor development. Additionally, its unique structural features contribute to its ability to modulate protein-protein interactions, a property that is increasingly valued in drug discovery.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in various disease models. Notably, it has shown promising activity against certain cancer cell lines, with IC50 values in the low micromolar range. Researchers have also explored its potential as an antimicrobial agent, given its ability to disrupt bacterial biofilms. These findings underscore the compound's broad-spectrum applicability and warrant further investigation into its pharmacokinetic and toxicological profiles.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 2-fluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted pharmacological profile positions it as a valuable tool for both basic research and therapeutic development. Future studies should focus on elucidating its precise molecular targets and optimizing its drug-like properties to unlock its full potential in medicine.